N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,3-dichlorobenzamide

• IUPAC Name: N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,3-dichlorobenzamide
• InChI: InChI=1S/C21H13BrCl2N2O3/c1-28-17-7-5-11(9-14(17)22)21-26-16-10-12(6-8-18(16)29-21)25-20(27)13-3-2-4-15(23)19(13)24/h2-10H,1H3,(H,25,27)
• InChI Key: YUPYUJVYMUEVTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=C(C(=CC=C4)Cl)Cl)Br
• Molecular Formula: C21H13BrCl2N2O3
• Molecular Weight: 492.1 g/mol

Description

N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,3-dichlorobenzamide, also known as BMB-5, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of benzoxazoles, which are known to exhibit a wide range of biological activities.

Scientific Research Applications

N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,3-dichlorobenzamide has been studied for its potential applications in a variety of scientific research areas, including cancer research, neurodegenerative diseases, and infectious diseases. In cancer research, N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,3-dichlorobenzamide has been shown to inhibit the growth of several cancer cell lines, including breast, prostate, and lung cancer cells. In neurodegenerative diseases, N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,3-dichlorobenzamide has demonstrated neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease. In infectious diseases, N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,3-dichlorobenzamide has been shown to have antiviral activity against several viruses, including HIV, influenza, and herpes simplex virus.

Mechanism of Action

The exact mechanism of action of N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,3-dichlorobenzamide is not fully understood, but it is believed to involve the inhibition of several enzymes and signaling pathways. N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,3-dichlorobenzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,3-dichlorobenzamide has also been shown to inhibit the activity of protein kinases, which are enzymes involved in the regulation of cell signaling pathways.
Biochemical and Physiological Effects:
N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,3-dichlorobenzamide has been shown to have several biochemical and physiological effects, including the induction of apoptosis (programmed cell death), the inhibition of cell proliferation, and the modulation of immune responses. N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,3-dichlorobenzamide has also been shown to have anti-inflammatory effects, which may contribute to its neuroprotective effects in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,3-dichlorobenzamide in lab experiments is its potent biological activity, which allows for the study of its effects at relatively low concentrations. Additionally, N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,3-dichlorobenzamide has been shown to be stable in various biological matrices, which makes it suitable for in vivo studies. However, one limitation of using N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,3-dichlorobenzamide in lab experiments is its low solubility in aqueous solutions, which may limit its bioavailability and efficacy.

Future Directions

There are several future directions for the study of N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,3-dichlorobenzamide. One area of interest is the development of N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,3-dichlorobenzamide analogs with improved solubility and bioavailability. Another area of interest is the study of the pharmacokinetics and pharmacodynamics of N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,3-dichlorobenzamide in animal models and humans. Additionally, the potential applications of N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,3-dichlorobenzamide in other scientific research areas, such as immunology and epigenetics, warrant further investigation. Finally, the development of N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,3-dichlorobenzamide-based therapies for the treatment of cancer, neurodegenerative diseases, and infectious diseases is an exciting area of research with great potential.

Synthesis Methods

The synthesis of N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,3-dichlorobenzamide involves several steps, including the reaction of 3-bromo-4-methoxyaniline with 2-chloroacetic acid to form 3-bromo-4-methoxyphenylglycine. This intermediate is then reacted with 2-amino-5-chlorobenzoxazole to produce N-[2-(3-bromo-4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,3-dichlorobenzamide. The overall yield of this synthesis method is reported to be around 50%.